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Compound of Interest

Compound Name: SU5204

Cat. No.: B2805333

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of SU5204, a tyrosine kinase inhibitor, to ensure laboratory
safety and environmental protection. The following protocols are based on standard hazardous
waste disposal guidelines and should be adapted to comply with all applicable country, federal,
state, and local regulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of SU5204 is provided in the table
below. Understanding these properties is crucial for safe handling and disposal.
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Property Value

Chemical Name 3-[(2-Ethoxyphenyl)methylidene]-1H-indol-2-one
CAS Number 186611-11-0

Molecular Formula C17H1sNO2

Molecular Weight 265.31 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Powder: -20°C for 3 years; In solvent: -80°C for

Storage Temperature
6 months[1]

Step-by-Step Disposal Protocol

The proper disposal of SU5204, as with any laboratory chemical, must be handled with care to
minimize risk to personnel and the environment. The following procedure outlines the
necessary steps for compliant disposal.

1. Personal Protective Equipment (PPE):
» Before handling SU5204, ensure you are wearing appropriate PPE, including:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
o Alab coat or other protective clothing
o In cases of dust or aerosol formation, use a NIOSH-approved respirator.
2. Waste Identification and Segregation:

» All waste containing SU5204 must be classified as hazardous chemical waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/su5204.html
https://www.benchchem.com/product/b2805333?utm_src=pdf-body
https://www.benchchem.com/product/b2805333?utm_src=pdf-body
https://www.benchchem.com/product/b2805333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2805333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Do not mix SU5204 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e This includes unused or expired product, contaminated lab supplies (e.g., pipette tips, vials,
gloves), and solutions containing SU5204.

3. Waste Collection and Labeling:
o Collect all SU5204 waste in a designated, leak-proof, and chemically compatible container.

e The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name: "SU5204, 3-[(2-Ethoxyphenyl)methylidene]-1H-indol-2-one".

 Include the approximate concentration and quantity of the waste.
o Keep the waste container securely closed except when adding waste.
4. Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

» Follow your institution's guidelines for the temporary storage of hazardous waste.
5. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.

» Never dispose of SU5204 down the drain or in the regular trash.[2]

 All disposal must be conducted in accordance with prevailing country, federal, state, and
local regulations.[2]

Experimental Protocol: Small Spill Cleanup

In the event of a small spill of SU5204 powder or solution, follow this procedure to ensure safe
cleanup and containment.
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1. Immediate Actions:
o Alert personnel in the immediate area of the spill.

« If the spill involves a significant amount of dust or volatile solvent, evacuate the area and
contact your EHS office.

2. Personal Protective Equipment (PPE):

o Wear the appropriate PPE as outlined in the disposal protocol, including respiratory
protection if dealing with a powder.

3. Containment and Cleanup:

» For solid spills, gently cover the powder with a damp paper towel to avoid generating dust.
Carefully scoop the material into the hazardous waste container.

» For liquid spills, absorb the solution with an inert, absorbent material (e.g., vermiculite, sand,
or commercial absorbent pads).[2]

e Place the used absorbent material into the designated hazardous waste container.
4. Decontamination:

o Decontaminate the spill area and any affected equipment by wiping with a suitable solvent
(e.g., ethanol or isopropanol), followed by soap and water.[2]

o Collect all decontamination materials (wipes, etc.) as hazardous waste.
5. Reporting:

» Report the spill to your laboratory supervisor and EHS office, following your institution's
reporting procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
SuU5204.
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Caption: Logical workflow for the safe disposal of SU5204.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of SU5204].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2805333#su5204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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